Cas no 82226-43-5 (5-(dimethylamino)-2,3-dihydropyridazin-3-one)

• Product Name: 5-(dimethylamino)-2,3-dihydropyridazin-3-one
• CAS No: 82226-43-5
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD20502637
• CID: 1087485
• PubChem ID: 13103624
• Update Time: 2025-04-24

5-(dimethylamino)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-(Dimethylamino)pyridazin-3(2H)-one
• 4-(dimethylamino)-1H-pyridazin-6-one
• 5-(DIMETHYLAMINO)-3(2H)-PYRIDAZINONE
• 5-(dimethylamino)-3(2H)-pyridazinone(SALTDATA: FREE)
• 5-dimethylamino-2H-pyridazin-3-one
• 5-(dimethylamino)-2,3-dihydropyridazin-3-one
• AKOS006304331
• CS-0456004
• 5-(DIMETHYLAMINO)PYRIDAZIN-3-OL
• AKOS005264439
• EN300-154669
• BS-36137
• MFCD20502637
• DTXSID80518239
• SCHEMBL21590967
• 82226-43-5
• 5-(Dimethylamino)-3-pyridazinol
• DB-154723
• 5-(DIMETHYLAMINO)-2H-PYRIDAZIN-3-ONE

• MDL： MFCD20502637
• Inchi： 1S/C6H9N3O/c1-9(2)5-3-6(10)8-7-4-5/h3-4H,1-2H3,(H,8,10)
• InChI Key： OIRCIIVBXVVCCE-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=NN1)N(C)C

Computed Properties

• Exact Mass: 139.07500
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 48.99000
• LogP: -0.16410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-(dimethylamino)-2,3-dihydropyridazin-3-one

5-(Dimethylamino)pyridazin-3(2H)-one: A Comprehensive Overview

The compound 5-(Dimethylamino)pyridazin-3(2H)-one, also known by its CAS number 82226-43-5, is a heterocyclic organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridazinones, which are derivatives of pyridazine with a ketone functional group. The presence of the dimethylamino group at the 5-position introduces unique electronic and steric properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of 5-(Dimethylamino)pyridazin-3(2H)-one in drug discovery and development. Its structural versatility allows for the exploration of its role as a potential therapeutic agent in treating various diseases, including cancer and neurodegenerative disorders. Researchers have reported that this compound exhibits promising anti-proliferative activity against several cancer cell lines, suggesting its potential as an anti-cancer drug candidate. Additionally, its ability to modulate key cellular pathways makes it a valuable tool in understanding disease mechanisms.

In the realm of materials science, 5-(Dimethylamino)pyridazin-3(2H)-one has been investigated for its applications in organic electronics. The compound's electronic properties, particularly its ability to act as an electron-deficient acceptor, make it a suitable candidate for use in organic photovoltaic devices (OPVs). Recent advancements in this area have demonstrated that incorporating this compound into OPV architectures can significantly enhance device efficiency by improving charge transport and separation.

The synthesis of 5-(Dimethylamino)pyridazin-3(2H)-one has been optimized through various methodologies, including microwave-assisted synthesis and catalytic processes. These methods not only improve yield but also reduce reaction times, making the compound more accessible for large-scale production. Furthermore, the exploration of its stereochemistry and conformational flexibility has provided deeper insights into its molecular interactions, which are crucial for designing more effective drugs and materials.

In terms of environmental impact, researchers have evaluated the biodegradability and toxicity of 5-(Dimethylamino)pyridazin-3(2H)-one. Initial findings suggest that the compound exhibits low toxicity towards aquatic organisms, which is a positive indicator for its safe use in industrial applications. However, further studies are required to fully understand its long-term environmental effects and ensure sustainable practices during its production and application.

The future prospects of 5-(Dimethylamino)pyridazin-3(2H)-one are bright, with ongoing research exploring its potential in areas such as bioimaging, sensors, and catalysis. Its unique combination of electronic properties and structural flexibility positions it as a key molecule in advancing modern chemistry and technology. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play a pivotal role in shaping the future of materials science and pharmaceutical development.